2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 2-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C15H16N6/c1-12-4-5-14(19-18-12)20-7-9-21(10-8-20)15-13(11-16)3-2-6-17-15/h2-6H,7-10H2,1H3
• InChI Key: WSUFYTGVAIGSSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCN(CC2)C3=C(C=CC=N3)C#N
• Molecular Formula: C15H16N6
• Molecular Weight: 280.33 g/mol

Description

2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile is a chemical compound that has been synthesized for its potential use in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile is not fully understood. However, it is believed to act on certain receptors in the brain and nervous system, potentially affecting neurotransmitter release and uptake.
Biochemical and Physiological Effects
2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile has been found to have unique biochemical and physiological effects. Some studies have suggested that this compound may have potential as a treatment for certain neurological disorders, such as depression and anxiety. Additionally, this compound has been found to have potential as a tool for studying the brain and nervous system.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile is its unique biochemical and physiological effects. This makes it a promising candidate for further study in the laboratory. However, one limitation of this compound is its potential toxicity and side effects, which must be carefully monitored in any experiments.

Future Directions

There are several potential future directions for research on 2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile. Some possible areas of study include:
1. Further investigation of the mechanism of action of this compound, including its effects on neurotransmitter release and uptake.
2. Exploration of the potential therapeutic applications of this compound in the treatment of neurological disorders such as depression and anxiety.
3. Development of new compounds based on the structure of 2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile for use in drug discovery and development.
4. Investigation of the potential use of this compound as a tool for studying the brain and nervous system.
In conclusion, 2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile is a promising compound with unique biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and potential applications in scientific research.

Synthesis Methods

The synthesis of 2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile involves several steps. The first step involves the reaction of 6-methylpyridazin-3-amine with 4-chloro-2-fluoropyridine in the presence of a base to form 4-(6-methylpyridazin-3-yl)pyridine-2-amine. The second step involves the reaction of this intermediate with piperazine in the presence of a base to form 2-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-amine. The final step involves the reaction of this intermediate with a cyanide source to form 2-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile.

Scientific Research Applications

2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile has been found to have potential applications in scientific research. This compound has been shown to have unique biochemical and physiological effects, making it a promising candidate for further study. Some potential areas of research include neuroscience, pharmacology, and drug discovery.